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Compound of Interest

Compound Name: Nav1.8-IN-5

Cat. No.: B12371218

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nav1.8, a voltage-gated sodium channel encoded by the SCN10A gene, is predominantly
expressed in the peripheral nervous system, specifically in the dorsal root ganglion (DRG)
where it plays a crucial role in nociception.[1] Its involvement in pain signaling pathways makes
it a significant therapeutic target for the development of novel analgesics.[1] Nav1.8-IN-5 is an
inhibitor of the Nav1.8 sodium channel and serves as a valuable tool for investigating pain
mechanisms and for screening potential drug candidates.[2] Proper preparation of Nav1.8-IN-5
stock solutions is critical for ensuring the accuracy, reproducibility, and success of in vitro and
in vivo experiments. This document provides a detailed protocol for the preparation, storage,
and handling of Nav1.8-IN-5 stock solutions.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Nav1.8-IN-5.
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Property Value Source
Compound Name Nav1.8-IN-5 MedChemExpress
Target Voltage-gated sodium channel 2]

Nav1.8
Molecular Weight 441.38 g/mol [2]
Appearance Solid powder N/A
Primary Solvent Dimethyl sulfoxide (DMSO) General Practice
Storage of Powder -20°C for up to 3 years General Practice

) -20°C for up to 1 month or ]
Storage of Stock Solution General Practice
-80°C for up to 6 months

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Nav1.8-IN-5 in dimethyl
sulfoxide (DMSO).

Materials and Equipment

e Nav1.8-IN-5 powder

o Anhydrous or high-purity Dimethyl sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes (e.g., 1.5 mL)

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

e Sonicator (optional)
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:
Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of a 10 mM Stock Solution:

e Mass (mg) =10 mM x 1 mL x 441.38 g/mol

e Mass (mg) = 4.4138 mg

Therefore, 4.4138 mg of Nav1.8-IN-5 is required to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure

o Preparation: Before opening, briefly centrifuge the vial containing the Nav1.8-IN-5 powder to
ensure all the material is at the bottom of the vial.

* Weighing: Carefully weigh out the calculated amount of Nav1.8-IN-5 (e.g., 4.4138 mg) using
an analytical balance and transfer it to a microcentrifuge tube.

¢ Solvent Addition: Add the desired volume of DMSO (e.g., 1 mL) to the microcentrifuge tube
containing the Nav1.8-IN-5 powder.

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, sonicate the solution for a few minutes.
Gentle warming to 37°C can also aid in dissolution.

e Aliquoting: Once the Nav1.8-IN-5 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-
thaw cycles which can degrade the compound.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).
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Caption: Role of Nav1.8 in pain signal transmission and its inhibition by Nav1.8-IN-5.

Experimental Workflow
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Caption: Workflow for preparing Nav1.8-IN-5 stock solutions.
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Important Considerations

¢ Solvent Choice: While DMSO is the most common solvent for compounds of this nature,
always refer to the manufacturer's product data sheet for specific solubility information.

e DMSO Concentration in Assays: When preparing working solutions from the DMSO stock,
ensure the final concentration of DMSO in the experimental medium is low (typically <0.5%)
to avoid solvent-induced cellular toxicity.

o Safety: Always handle Nav1.8-IN-5 and DMSO in a well-ventilated area or a chemical fume
hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses. Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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